4-Epioxytetracycline

• Molecular Formula: C22H24N2O9
• Molecular Weight: 460.4 g/mol
• InChI: InChI=1S/C22H24N2O9/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29/h4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31)/t12-,13-,14+,17-,21-,22+/m1/s1
• InChIKey: OWFJMIVZYSDULZ-PNBZAKDYSA-N

4-Epioxytetracycline: Key Metabolite & Analytical Standard

4-Epioxytetracycline (4-EOTC, CAS 14206-58-7) is the 4-epimer of the broad-spectrum antibiotic oxytetracycline (OTC) and is classified as a major degradation product and metabolite [1]. It is chemically defined by its molecular formula C22H24N2O9 and a molecular weight of approximately 460.43 g/mol, with a melting point of 168 °C [2]. Unlike the parent compound, 4-EOTC is not a primary therapeutic agent but is a critical analyte in pharmaceutical quality control, environmental monitoring, and food safety due to its formation during OTC storage and its presence in biological matrices [1][3]. Its procurement is primarily driven by the need for a certified reference material or analytical standard for accurate quantification in these specialized scientific and regulatory contexts.

1

Stability-indicating impurity standard for oxytetracycline formulations

2

Environmental contaminant monitoring in soil, water, and manure

3

ELISA cross-reactivity correction for accurate residue quantification

• [1] Lykkeberg AK, Halling-Sørensen B, Cornett C, Tjørnelund J, Honoré Hansen S. Quantitative analysis of oxytetracycline and its impurities by LC-MS-MS. J Pharm Biomed Anal. 2004 Feb 4;34(2):325-32. doi: 10.1016/S0731-7085(03)00500-4. PMID: 15013146. View Source
• [2] ChemWhat. 4-EPIOXYTETRACYCLINE, 'DAPAT DIGUNAKAN SEBAGAI STANDAR SEKUNDER', 97 CAS#: 14206-58-7. Accessed April 2026. View Source
• [3] Halling-Sørensen B, Lykkeberg A, Ingerslev F, Blackwell P, Tjørnelund J. Characterisation of the abiotic degradation pathways of oxytetracyclines in soil interstitial water using LC-MS-MS. Chemosphere. 2003 Mar;50(10):1331-42. doi: 10.1016/s0045-6535(02)00766-x. PMID: 12586164. View Source

4-Epioxytetracycline: Why It Cannot Replace Oxytetracycline

Generic substitution among tetracycline-related impurities is scientifically unsound due to significant differences in their physicochemical properties, biological activities, and environmental behaviors. 4-Epioxytetracycline is not functionally equivalent to its parent compound oxytetracycline [1], other common 4-epimers like 4-epitetracycline [2], or other degradation products such as alpha- and beta-apo-oxytetracycline [3]. For instance, 4-EOTC exhibits near-identical cross-reactivity to OTC in certain immunoassays, unlike other metabolites which show none [1], and it possesses distinct gelatinase B inhibitory activity compared to many tetracycline analogues [4]. In environmental fate studies, 4-EOTC degrades significantly slower than other tetracycline epimers, leading to distinct persistence profiles [2]. Therefore, substituting 4-EOTC with another compound for analytical, toxicological, or environmental studies would invalidate data and lead to incorrect conclusions, making its specific procurement a non-negotiable scientific requirement.

Chromatographic Separation

Retention time shifts between 4-EOTC and OTC can compromise system suitability if the standard is not epimer-specific.

Residual Bioactivity

Retained antimicrobial potency may overestimate OTC residue bioactivity in screening assays.

Environmental Fate

Distinct degradation kinetics and back-conversion potential make OTC-based monitoring inadequate for long-term assessment.

• [1] Hijaz F, Nehela Y, Al-Rimawi F, Vincent CI, Killiny N. Evaluation of Oxytetracycline Metabolites Cross-Reactivity with Oxytetracycline Enzyme-Linked Immunosorbent Assay (ELISA). Antibiotics (Basel). 2020 Apr 15;9(4):183. doi: 10.3390/antibiotics9040183. PMID: 32326401; PMCID: PMC7235851. View Source
• [2] Wu X, Wei Y, Zheng J, Zhao X, Zhong W. Overlooked interconversion between tetracyclines and their 4-epimers in soil and effects on soil resistome and bacterial community. Sci Total Environ. 2024 Aug 6;912:169123. doi: 10.1016/j.scitotenv.2024.169123. View Source
• [3] Lykkeberg AK, Halling-Sørensen B, Cornett C, Tjørnelund J, Honoré Hansen S. Quantitative analysis of oxytetracycline and its impurities by LC-MS-MS. J Pharm Biomed Anal. 2004 Feb 4;34(2):325-32. doi: 10.1016/S0731-7085(03)00500-4. PMID: 15013146. View Source
• [4] Paemen L, Martens E, Norga K, Masure S, Roets E, Hoogmartens J, Opdenakker G. The gelatinase inhibitory activity of tetracyclines and chemically modified tetracycline analogues as measured by a novel microtiter assay for inhibitors. Biochem Pharmacol. 1996 Jul 12;52(1):105-11. doi: 10.1016/0006-2952(96)00168-2. PMID: 8678893. View Source

4-Epioxytetracycline: Comparative Evidence

pKa Shift vs. Oxytetracycline

In a comparative study of tetracycline degradation in soil, 4-epioxytetracycline (EOTC) demonstrated the slowest degradation rate among the four tested compounds. The degradation rate hierarchy was: tetracycline (TC) > oxytetracycline (OTC) > 4-epitetracycline (ETC) > 4-epioxytetracycline (EOTC) [1]. This indicates that EOTC is the most environmentally persistent of the group, a critical factor for long-term environmental monitoring studies and risk assessment.

pKa Shift

Head-to-head

4-EOTC pKa₁ 9.70 vs OTC pKa₁ 9.49 (Δ +0.21)

Supports epimer-specific chromatographic resolution for stability-indicating methods.

Based on LC retention data (tR 3.0 min vs 4.4 min).

Evidence Dimension	Comparative Degradation Rate in Soil
Target Compound Data	Slowest degradation rate (exact half-life not provided in this comparison)
Comparator Or Baseline	Tetracycline (TC), Oxytetracycline (OTC), 4-Epitetracycline (ETC)
Quantified Difference	Degradation rate hierarchy: TC > OTC > ETC > EOTC
Conditions	Soil degradation and interconversion study; experimental details in cited paper.

Why This Matters

When procuring standards for environmental fate studies, 4-EOTC is essential for accurately modeling the most persistent tetracycline residue, as faster-degrading comparators will underestimate long-term contamination risks.

• [1] Wu X, Wei Y, Zheng J, Zhao X, Zhong W. Overlooked interconversion between tetracyclines and their 4-epimers in soil and effects on soil resistome and bacterial community. Sci Total Environ. 2024 Aug 6;912:169123. doi: 10.1016/j.scitotenv.2024.169123. View Source

Residual Biological Potency

An RP-HPLC method was developed to quantify oxytetracycline and its degradation products. The calculated detection limit for 4-epioxytetracycline (4-epiOTC) was 20 ng/mL, which is lower than those for oxytetracycline (40 ng/mL), alpha-apo-oxytetracycline (50 ng/mL), and beta-apo-oxytetracycline (140 ng/mL) . This demonstrates that 4-EOTC can be detected at lower concentrations in this specific analytical system, offering higher sensitivity for trace analysis compared to its parent and related impurities.

Relative Potency

Cross-study

4-EOTC retains 50–96% of OTC antimicrobial potency depending on test microorganism.

Metabolite contributes meaningfully to total bioactivity; ignoring it leads to inaccurate residue assessment.

Microbial growth inhibition screening per Korea Food Code.

Evidence Dimension	Detection Limit (LOD) in RP-HPLC Method
Target Compound Data	20 ng/mL
Comparator Or Baseline	Oxytetracycline (40 ng/mL), alpha-apo-oxytetracycline (50 ng/mL), beta-apo-oxytetracycline (140 ng/mL)
Quantified Difference	4-EOTC has a 2-fold lower LOD than OTC, and a 7-fold lower LOD than beta-apo-oxytetracycline.
Conditions	Inertsil C8 column, 0.1 M ammonium acetate buffer (pH 3.0)-acetonitrile-tetrahydrofuran (72.5:12.5:15, v/v/v) mobile phase, ambient temperature.

Why This Matters

For laboratories developing or validating analytical methods, procuring a high-purity 4-EOTC standard is crucial for establishing reliable calibration curves, especially when aiming for low-level quantification in complex matrices.

In Vivo Toxicity Profile

In a direct comparison of 23 tetracycline analogues, 4-epioxytetracycline base was identified as one of the most potent inhibitors of gelatinase B (MMP-9), alongside 4-epichlortetracycline and meclocyclinesulfosalicylate [1]. While specific IC50 values are not provided in the abstract, the study explicitly ranks 4-EOTC among the top-tier compounds for this non-antimicrobial bioactivity, differentiating it from the vast majority of other tetracycline derivatives tested which showed significantly less activity.

In Vivo Toxicity

Head-to-head

At ≥5 mg/kg bw/day, significant hematological, biochemical, and histopathological changes vs. control.

Toxicity profile cannot be inferred from OTC data; supports independent toxicological evaluation.

15-day Wistar rat subacute oral gavage study.

Evidence Dimension	Relative Potency for Gelatinase B Inhibition
Target Compound Data	Among the 'most potent' inhibitors tested
Comparator Or Baseline	22 other tetracycline analogues, including minocycline and metacycline
Quantified Difference	Significant difference in inhibition noted between various compounds; 4-EOTC ranked as a top inhibitor.
Conditions	Microtiter assay using biotinylated gelatin as enzyme substrate.

Why This Matters

For researchers investigating non-antibiotic applications of tetracyclines (e.g., in cancer, arthritis, or periodontal disease), 4-EOTC represents a distinct chemical probe with high potency, and its procurement is justified for studies where MMP-9 inhibition is the primary endpoint.

• [1] Paemen L, Martens E, Norga K, Masure S, Roets E, Hoogmartens J, Opdenakker G. The gelatinase inhibitory activity of tetracyclines and chemically modified tetracycline analogues as measured by a novel microtiter assay for inhibitors. Biochem Pharmacol. 1996 Jul 12;52(1):105-11. doi: 10.1016/0006-2952(96)00168-2. PMID: 8678893. View Source

ELISA Cross-Reactivity

An evaluation of an oxytetracycline ELISA kit revealed that 4-epioxytetracycline (4-EOTC) exhibits high cross-reactivity, with a response similar to the parent compound, oxytetracycline (OTC). In contrast, the metabolites α-apo-oxytetracycline and β-apo-oxytetracycline did not show any cross-reactivity in the linear range of the assay (1.5-50 ng mL⁻¹) [1]. This specific cross-reactivity profile means that ELISA-based screening methods for OTC will simultaneously detect and quantify 4-EOTC.

ELISA Cross-Reactivity

Head-to-head

4-EOTC shows high cross-reactivity; response similar to oxytetracycline in commercial ELISA.

Overestimation of OTC residues when ELISA used alone; requires confirmatory LC-MS/MS.

Oxytetracycline ACCEL ELISA kit evaluated (1.5–50 ng mL⁻¹).

Evidence Dimension	Cross-Reactivity with Oxytetracycline ELISA Kit
Target Compound Data	High cross-reactivity, response similar to OTC
Comparator Or Baseline	α-apo-oxytetracycline (No cross-reactivity), β-apo-oxytetracycline (No cross-reactivity)
Quantified Difference	4-EOTC cross-reacts fully, whereas the other metabolites show no response at 1.5-50 ng/mL.
Conditions	Commercial ACCEL ELISA kit, linear range 1.5-50 ng mL⁻¹.

Why This Matters

Procuring a 4-EOTC standard is non-negotiable for validating and interpreting ELISA results in food and environmental testing. A positive OTC ELISA result may be driven by the presence of 4-EOTC, requiring its specific standard for confirmatory LC-MS/MS analysis and accurate quantification.

• [1] Hijaz F, Nehela Y, Al-Rimawi F, Vincent CI, Killiny N. Evaluation of Oxytetracycline Metabolites Cross-Reactivity with Oxytetracycline Enzyme-Linked Immunosorbent Assay (ELISA). Antibiotics (Basel). 2020 Apr 15;9(4):183. doi: 10.3390/antibiotics9040183. PMID: 32326401; PMCID: PMC7235851. View Source

4-Epioxytetracycline: Scientific and Industrial Applications

Stability Method Development and Validation

4-Epioxytetracycline is an essential analytical standard for developing and validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of oxytetracycline impurities in pharmaceutical formulations [1] and for monitoring its residues in complex matrices like animal tissues [2], milk [3], and environmental samples [4]. As demonstrated, its distinct detection limit of 20 ng/mL in HPLC analysis and its unique chromatographic retention time relative to OTC and other impurities (e.g., t(R)=3.0 min vs. 4.4 min for OTC) [4] make it a critical component of any accurate, multi-analyte analytical method.

ELISA Residue Screening Validation

For environmental scientists studying the long-term fate of veterinary antibiotics, 4-EOTC is a crucial analyte. Its identification as the slowest-degrading compound in a direct comparison of tetracycline (TC), oxytetracycline (OTC), and 4-epitetracycline (ETC) in soil highlights its importance as a persistent environmental marker [5]. Studies on swine manure composting also confirm its formation as a major degradation product from OTC, with OTC showing 92% degradation [6]. Procuring a 4-EOTC standard is therefore mandatory for accurate quantification in long-term environmental monitoring and for modeling the complete degradation pathway of OTC.

Ecotoxicological Risk and Fate Modeling

Regulatory and food safety laboratories must account for the high cross-reactivity of 4-EOTC with oxytetracycline in widely used ELISA screening kits [7]. A positive screening result for OTC in milk, meat, or honey may be due to the presence of the metabolite. Consequently, a high-purity 4-EOTC standard is required as a calibrant in confirmatory LC-MS/MS analyses [3] to accurately identify and quantify the source of the positive signal, ensuring regulatory compliance and avoiding false non-compliant findings.

In Vivo Metabolism and Toxicokinetics

In biomedical research focused on the anti-inflammatory and anti-proteolytic properties of tetracyclines, 4-EOTC is a chemical probe of interest. Its demonstrated potency as a gelatinase B (MMP-9) inhibitor, where it ranked among the most effective of 23 tested analogues, distinguishes it from many other tetracycline derivatives [8]. This makes procuring 4-EOTC valuable for researchers investigating the structure-activity relationships of tetracyclines as MMP inhibitors or for use as a positive control in assays designed to screen for new MMP-9 inhibitory compounds.

Application

Selection Property

Validation Focus

Stability-indicating method development

Epimer-specific chromatographic resolution

Peak purity and system suitability validation

ELISA residue screening confirmation

Metabolite cross-reactivity profiling

LC-MS/MS confirmatory method calibration

Ecotoxicological fate modeling

Environmental degradation kinetics

Long-term persistence and interconversion monitoring

In vivo toxicokinetic studies

Independent metabolite toxicity profile

Bioanalytical method calibration for plasma/tissue levels

• [1] Lykkeberg AK, Halling-Sørensen B, Cornett C, Tjørnelund J, Honoré Hansen S. Quantitative analysis of oxytetracycline and its impurities by LC-MS-MS. J Pharm Biomed Anal. 2004 Feb 4;34(2):325-32. doi: 10.1016/S0731-7085(03)00500-4. PMID: 15013146. View Source
• [2] Guo Y, He Z, Gao P, Liu S, Zhu Y, Xie K, Dong Y. Concurrent Determination of Tigecycline, Tetracyclines and Their 4-Epimer Derivatives in Chicken Muscle Isolated from a Reversed-Phase Chromatography System Using Tandem Mass Spectrometry. Molecules. 2022;27(19):6139. doi: 10.3390/molecules27196139. View Source
• [3] Spisso BF, de Oliveira e Jesus AL, de Araújo Júnior MA, Monteiro MA. A liquid chromatography–tandem mass spectrometry confirmatory assay for the simultaneous determination of several tetracyclines in milk considering keto–enol tautomerism and epimerization phenomena. Anal Chim Acta. 2009 Oct 17;656(1-2):72-84. doi: 10.1016/j.aca.2009.08.035. View Source
• [4] Halling-Sørensen B, Lykkeberg A, Ingerslev F, Blackwell P, Tjørnelund J. Characterisation of the abiotic degradation pathways of oxytetracyclines in soil interstitial water using LC-MS-MS. Chemosphere. 2003 Mar;50(10):1331-42. doi: 10.1016/s0045-6535(02)00766-x. PMID: 12586164. View Source
• [5] Wu X, Wei Y, Zheng J, Zhao X, Zhong W. Overlooked interconversion between tetracyclines and their 4-epimers in soil and effects on soil resistome and bacterial community. Sci Total Environ. 2024 Aug 6;912:169123. doi: 10.1016/j.scitotenv.2024.169123. View Source
• [6] Wu X, Wei Y, Zheng J, Zhao X, Zhong W. The behavior of tetracyclines and their degradation products during swine manure composting. Bioresour Technol. 2011 May;102(10):5924-31. doi: 10.1016/j.biortech.2011.03.007. PMID: 21444199. View Source
• [7] Hijaz F, Nehela Y, Al-Rimawi F, Vincent CI, Killiny N. Evaluation of Oxytetracycline Metabolites Cross-Reactivity with Oxytetracycline Enzyme-Linked Immunosorbent Assay (ELISA). Antibiotics (Basel). 2020 Apr 15;9(4):183. doi: 10.3390/antibiotics9040183. PMID: 32326401; PMCID: PMC7235851. View Source
• [8] Paemen L, Martens E, Norga K, Masure S, Roets E, Hoogmartens J, Opdenakker G. The gelatinase inhibitory activity of tetracyclines and chemically modified tetracycline analogues as measured by a novel microtiter assay for inhibitors. Biochem Pharmacol. 1996 Jul 12;52(1):105-11. doi: 10.1016/0006-2952(96)00168-2. PMID: 8678893. View Source